Cas no 67952-65-2 (Pyrazine,methyl(methylthio)-)

• Product Name: Pyrazine,methyl(methylthio)-
• CAS No: 67952-65-2
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• MDL: MFCD00014610
• CID: 502979
• PubChem ID: 55251157
• Update Time: 2025-05-22

Pyrazine,methyl(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine,methyl(methylthio)-
• (Methylthio) methylpyrazine
• 2-Methylthio-3 (or 5 or 6)-Methylpyrazine
• 2-METHYLTHIO-3(OR5OR6)METHYL PYRAZINE FEMA NO.3208
• (Methylthio)Methylpyrazine, Mixture of isoMers
• 2-METHYLTHIO-3,5-METHYLPYRAZINE
• 3,5-dimethyl-2-methylsulfanylpyrazine
• AKOS006281031
• FT-0613090
• 3,5-dimethyl-2-(methylthio)pyrazine
• SCHEMBL20079404
• 3,5-DIMETHYL-2-(METHYLSULFANYL)PYRAZINE
• 67952-65-2
• D95700
• 2-Methyl-3(or5or6)-methylthiopyrazine
• AS-65236
• Q-100764
• 2-Methylthio-3-methylpyrazine
• 2-methyl thio-3,5 or 6-methyl pyrazine
• WVLCKAWPCLTOOS-UHFFFAOYSA-N
• 2-Methylthio-3(6)-methyl-pyrazine

• MDL： MFCD00014610
• Inchi： 1S/C7H10N2S/c1-5-4-8-7(10-3)6(2)9-5/h4H,1-3H3
• InChI Key： WVLCKAWPCLTOOS-UHFFFAOYSA-N
• SMILES： S(C)C1C(C)=NC(C)=CN=1

Computed Properties

• Exact Mass: 154.05600
• Monoisotopic Mass: 140.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.1A^2

Experimental Properties

• Color/Form: Colorless or yellowish liquid.
• Density: 1.145 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: 193 °F
• Refractive Index: n20/D 1.583(lit.)
• PSA: 51.08000
• LogP: 1.81530
• FEMA: 3208 | (METHYLTHIO)METHYLPYRAZINE (MIXTURE OF ISOMERS)
• Solubility: It can be dissolved in 1 part of 70% or 5 parts of 50% ethanol
• Vapor Pressure: No data available

Pyrazine,methyl(methylthio)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Pyrazine,methyl(methylthio)-

Pyrazine, Methyl(methylthio)-: A Comprehensive Overview

Pyrazine, methyl(methylthio)-, also known by its CAS number 67952-65-2, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound belongs to the class of heterocyclic aromatic compounds, specifically pyrazines, which are widely recognized for their unique chemical properties and diverse applications. The structure of this compound consists of a pyrazine ring with a methyl group and a methylthio substituent, which contributes to its distinctive reactivity and functionality.

The synthesis of pyrazine, methyl(methylthio)- has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical manufacturing. These methods often involve the use of transition metal catalysts or microwave-assisted techniques, which not only enhance reaction yields but also reduce energy consumption.

In terms of chemical properties, pyrazine, methyl(methylthio)- exhibits notable stability under standard conditions, making it suitable for a wide range of applications. Its ability to act as a ligand in coordination chemistry has been a focal point in recent studies. Researchers have demonstrated its potential in forming stable metal complexes with transition metals such as copper and nickel, which exhibit promising catalytic activities in organic transformations. These findings have opened new avenues for its use in asymmetric catalysis and enantioselective reactions.

The electronic properties of pyrazine, methyl(methylthio)- have also been explored in the context of materials science. Its conjugated π-system allows for efficient electron delocalization, making it a candidate for applications in organic electronics. Recent studies have investigated its potential as a component in organic photovoltaic cells and light-emitting diodes (OLEDs). These applications leverage the compound's ability to absorb and emit light efficiently, contributing to improved device performance.

In the field of pharmacology, pyrazine, methyl(methylthio)- has shown promise as a bioactive molecule. Preclinical studies have highlighted its potential as an anti-inflammatory agent and antioxidant. Its ability to modulate cellular signaling pathways makes it a valuable lead compound for drug discovery efforts targeting chronic inflammatory diseases and oxidative stress-related conditions.

The environmental impact of pyrazine, methyl(methylthio)- has also been a subject of recent research. Studies have assessed its biodegradability and toxicity profiles under various environmental conditions. Results indicate that while the compound is moderately persistent in certain environments, it does not pose significant acute toxicity risks to aquatic organisms at typical exposure levels.

In conclusion, pyrazine, methyl(methylthio)-, with its CAS number 67952-65-2, represents a versatile compound with applications spanning chemistry, materials science, pharmacology, and environmental studies. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable tool across multiple disciplines.